Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate

• Molecular Formula: C12H17NO4
• Molecular Weight: 239.27 g/mol
• IUPAC Name: methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate
• InChI: InChI=1S/C12H17NO4/c1-15-10-5-4-8(6-11(10)16-2)9(7-13)12(14)17-3/h4-6,9H,7,13H2,1-3H3
• InChI Key: VZMZQIOEJUSLIX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(CN)C(=O)OC)OC

Description

Methyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate is a useful research compound. Its molecular formula is C12H17NO4 and its molecular weight is 239.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A MeOH solution (100 mL) containing methyl 3,4-dimethoxyphenylcyanoacetate (1.2 g, 5.1 mmol), TFA (1 mL), and 50 mg of 10% Pd/C was shaken on a Parr shaker for 20 hours under 30 psi of hydrogen. The reaction was filtered, concentrated, dissolved in H2O, and extracted 2× with Et2O. The pH was adjusted to ~10 and the mixture extracted 3× with EtOAc. The EtOAc fractions were dried over Na2SO4 and concentrated to yield 400 mg (32%) of the title compound.